Cas no 2172397-39-4 (2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.6undecane-4-carboxylic acid)
2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.6undecane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.6undecane-4-carboxylic acid
- 2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid
- EN300-1455768
- 2172397-39-4
-
- Inchi: 1S/C18H23NO5/c20-16(21)15-11-19(13-18(15)7-4-9-23-10-8-18)17(22)24-12-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13H2,(H,20,21)
- InChI Key: ZEGDGLVSCONZDF-UHFFFAOYSA-N
- SMILES: O1CCCC2(CC1)CN(C(=O)OCC1C=CC=CC=1)CC2C(=O)O
Computed Properties
- Exact Mass: 333.15762283g/mol
- Monoisotopic Mass: 333.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 76.1Ų
2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.6undecane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455768-1.0g |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1455768-50mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 50mg |
$1452.0 | 2023-09-29 | ||
| Enamine | EN300-1455768-100mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 100mg |
$1521.0 | 2023-09-29 | ||
| Enamine | EN300-1455768-250mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 250mg |
$1591.0 | 2023-09-29 | ||
| Enamine | EN300-1455768-500mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 500mg |
$1660.0 | 2023-09-29 | ||
| Enamine | EN300-1455768-1000mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 1000mg |
$1729.0 | 2023-09-29 | ||
| Enamine | EN300-1455768-2500mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 2500mg |
$3389.0 | 2023-09-29 | ||
| Enamine | EN300-1455768-5000mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 5000mg |
$5014.0 | 2023-09-29 | ||
| Enamine | EN300-1455768-10000mg |
2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid |
2172397-39-4 | 10000mg |
$7435.0 | 2023-09-29 |
2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.6undecane-4-carboxylic acid Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
Additional information on 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.6undecane-4-carboxylic acid
Comprehensive Guide to 2-(Benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic Acid (CAS No. 2172397-39-4)
2-(Benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 2172397-39-4) is a specialized organic compound with a unique spirocyclic structure, making it a valuable intermediate in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic compounds, which are increasingly gaining attention due to their structural complexity and potential applications in drug discovery. The presence of both carboxylic acid and benzyloxycarbonyl (Cbz) protecting groups enhances its versatility in synthetic chemistry.
The molecular structure of 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid features an 8-oxa-2-azaspiro[4.6]undecane core, which is a spirocyclic scaffold combining oxygen and nitrogen heteroatoms. This structural motif is particularly interesting for researchers working on bioactive molecules and peptide mimetics. The Cbz group serves as a protective moiety for amines, while the carboxylic acid functionality allows for further derivatization, making this compound a key building block in organic synthesis.
In recent years, spirocyclic compounds like 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid have garnered significant interest due to their potential in addressing challenges in drug design. Researchers are exploring their use in developing new therapeutic agents, particularly for targeting central nervous system (CNS) disorders and infectious diseases. The rigid spirocyclic framework often contributes to improved metabolic stability and binding affinity, which are critical factors in modern drug development.
The synthesis of 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. The Cbz group is introduced to protect the nitrogen atom during synthesis, ensuring selective reactivity at other functional groups. This compound is often used in the preparation of peptide-based drugs and small molecule inhibitors, where its structural features can enhance pharmacokinetic properties.
From an industrial perspective, the demand for high-purity spirocyclic intermediates like 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively seeking reliable suppliers of such compounds to support their drug discovery programs. The compound's CAS number, 2172397-39-4, is frequently referenced in patent literature and scientific publications, highlighting its relevance in cutting-edge research.
In addition to its pharmaceutical applications, 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid is also studied in material science. Its unique structure can contribute to the development of advanced polymers and functional materials with tailored properties. Researchers are investigating its potential in creating biocompatible coatings and drug delivery systems, where the spirocyclic core may offer advantages in stability and performance.
For those working in medicinal chemistry, understanding the properties and applications of 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid is essential. Its molecular weight, solubility, and reactivity are key parameters that influence its utility in various synthetic pathways. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound and ensure its purity for research use.
The growing interest in spirocyclic scaffolds has led to an increase in online searches for compounds like 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid. Researchers often look for information on its synthetic routes, safety data, and supplier availability. Addressing these queries in content can improve visibility and engagement, making this guide a valuable resource for scientists and procurement specialists alike.
In summary, 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 2172397-39-4) is a promising compound with diverse applications in pharmaceutical research and material science. Its unique spirocyclic structure, combined with functional groups like the Cbz protecting group and carboxylic acid, makes it a versatile tool for synthetic chemists. As the demand for innovative drug candidates and advanced materials continues to grow, this compound is poised to play a significant role in shaping future scientific breakthroughs.
2172397-39-4 (2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.6undecane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)